Cas no 73310-11-9 (Docosahexaenoic acid,ethyl ester)
73310-11-9 structure
Product Name:Docosahexaenoic acid,ethyl ester
CAS No:73310-11-9
MF:C24H36O2
MW:356.541447639465
CID:568665
PubChem ID:6440152
Update Time:2025-04-19
Docosahexaenoic acid,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Docosahexaenoic acid,ethyl ester
- ETHYL DOCOSAHEXAENOATE
- (all-Z)-isomer, no locants for unsaturation of 4,7,10,13,16,19-docosahexaenoic acid ethyl ester
- 73310-11-9
- SCHEMBL375162
- CCRIS 7132
- CHEBI:167855
- ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate
- Docosahexaenoic acid, ethyl ester
- EN300-27703291
- 1020718-25-5
- AMY31882
- 2,4,6,8,10,12-Docosahexaenoic acid, ethyl ester
-
- Inchi: 1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h12-23H,3-11H2,1-2H3/b13-12+,15-14+,17-16+,19-18+,21-20+,23-22+
- InChI Key: TYLNXKAVUJJPMU-DNKOKRCQSA-N
- SMILES: O(C(/C=C/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O)CC
Computed Properties
- Exact Mass: 356.27200
- Monoisotopic Mass: 356.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.914
- Boiling Point: 481.2°C at 760 mmHg
- Flash Point: 263.6°C
- Refractive Index: 1.503
- PSA: 26.30000
- LogP: 7.02740
Docosahexaenoic acid,ethyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
73310-11-9 (Docosahexaenoic acid,ethyl ester) Related Products
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